Methyl 3-morpholino-5-nitrobenzoate

• Molecular Formula: C12H14N2O5
• Molecular Weight: 266.25 g/mol
• IUPAC Name: methyl 3-morpholin-4-yl-5-nitrobenzoate
• InChI: InChI=1S/C12H14N2O5/c1-18-12(15)9-6-10(8-11(7-9)14(16)17)13-2-4-19-5-3-13/h6-8H,2-5H2,1H3
• InChI Key: HGSSBJFGCAKQNV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])N2CCOCC2

Description

Methyl 3-morpholino-5-nitrobenzoate is a useful research compound. Its molecular formula is C12H14N2O5 and its molecular weight is 266.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 3-(4-morpholinyl)-5-nitro-benzoic acid, 1,1-dimethylethyl ester (Example 87b; 0.77 g, 2.5 mmol), 1,8-diazabicyclo[5,4,0]undec-7-ene (0.56 mL, 3.75 mL), and potassium bromide (1.09 g, 12.5 mmol) in methanol (25 mL) is stirred at 90° C. for 250 min. The cooled mixture is then added to hydrochloric acid (50 mL of 0.1 M) and extracted with ethyl acetate (3×100 mL). The combined extacts are washed with saturated aqueous sodium hydro-carbonate (2×25 mL), water (2×25 mL) and brine (2×50 mL), dried (MgSO4) and the solvent is evaporated off under reduced pressure to give the crude product which is purified by recrystallisation from ethyl acetate-hexane to afford the title compound as yellow crystalline solid.

Synthesis routes and methods II

Procedure details

A mixture of methyl 3-bromo-5-nitrobenzoate (5 g, 19.23 mmol), morpholine (1.76 mL, 20.19 mmol), tris(dibenzylideneacetone)dipalladium (0) (1.32 g, 1.442 mmol), XPhos (1.38 g, 2.88 mmol), tripotassium phosphate (5.71 g, 26.9 mmol), and toluene (38.5 mL) was stirred overnight at 95° C. under nitrogen. Upon completion, the reaction was cooled to 23° C. and filtered over Celite. The filtrate was concd, and the crude material was purified by column chromatography (silica; 0-30% EtOAc in hexanes) to afford methyl 3-morpholino-5-nitrobenzoate as an orange amorphous solid. Mass Spectrum (ESI) m/e=267.2 (M+1).